2-Methyl-2-[(3-methylphenyl)methyl]pyrrolidine hydrochloride
Overview
Description
2-Methyl-2-[(3-methylphenyl)methyl]pyrrolidine hydrochloride is an organic compound with the CAS Number: 2060032-08-6 . It has a molecular weight of 225.76 . The IUPAC name for this compound is 2-methyl-2-(3-methylbenzyl)pyrrolidine hydrochloride . It is typically stored at room temperature and appears as a powder .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H19N.ClH/c1-11-5-3-6-12(9-11)10-13(2)7-4-8-14-13;/h3,5-6,9,14H,4,7-8,10H2,1-2H3;1H . This indicates that the compound consists of a pyrrolidine ring substituted with a methyl group and a 3-methylbenzyl group .Physical and Chemical Properties Analysis
This compound is a powder that is stored at room temperature . It has a molecular weight of 225.76 .Scientific Research Applications
Spectroscopic Identification and Derivatization
- The hydrochloride salts of cathinones, including compounds structurally related to 2-Methyl-2-[(3-methylphenyl)methyl]pyrrolidine, have been examined through GC-MS, IR, NMR, and other spectroscopic methods, demonstrating distinctive diagnostic signals from various functional groups (Nycz et al., 2016).
Synthesis and Application in Industry
- Pyrrolidines, including those similar to 2-Methyl-2-[(3-methylphenyl)methyl]pyrrolidine, show potential biological effects and are used in medicine and industry, for example, as dyes or agrochemical substances. Their synthesis via [3+2] cycloaddition has been studied (Żmigrodzka et al., 2022).
Synthesis for Medicinal and Agrochemical Applications
- The synthesis of 5-methoxylated 3-pyrrolin-2-ones from chlorinated pyrrolidin-2-ones, similar in structure to 2-Methyl-2-[(3-methylphenyl)methyl]pyrrolidine, has been explored for the preparation of agrochemicals or medicinal compounds (Ghelfi et al., 2003).
Photochemical Studies and Potential Applications
- Research on photochemical reactions involving compounds structurally related to 2-Methyl-2-[(3-methylphenyl)methyl]pyrrolidine has been conducted, demonstrating various photoaddition reactions and potential applications (Kurauchi et al., 1986).
Pharmacological Applications
- Compounds with structural similarities to 2-Methyl-2-[(3-methylphenyl)methyl]pyrrolidine have been studied for their potential as κ-opioid receptor antagonists, demonstrating high affinity and selectivity, with potential therapeutic applications in depression and addiction disorders (Grimwood et al., 2011).
Crystallographic Characterization
- X-ray crystallography has been used to characterize cathinone hydrochlorides structurally related to 2-Methyl-2-[(3-methylphenyl)methyl]pyrrolidine, providing detailed crystallographic data crucial for understanding their properties (Rojkiewicz et al., 2022).
Future Directions
2-Methyl-2-[(3-methylphenyl)methyl]pyrrolidine hydrochloride is one of numerous organic compounds composing American Elements’s comprehensive catalog of life science products . It is supplied in most volumes including bulk quantities and can be produced to customer specifications . This suggests that it may have potential applications in various fields of research .
Properties
IUPAC Name |
2-methyl-2-[(3-methylphenyl)methyl]pyrrolidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N.ClH/c1-11-5-3-6-12(9-11)10-13(2)7-4-8-14-13;/h3,5-6,9,14H,4,7-8,10H2,1-2H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILVKMMDFRQKFMV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CC2(CCCN2)C.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20ClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.76 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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